SC 44914

SC 44914 is a highly potent, structurally distinct quinoxaline derivative primarily utilized as a reference standard and lead compound in the development of targeted anti-anaerobic therapeutics. Unlike traditional nitroimidazoles, SC 44914 leverages a quinoxaline core while maintaining a similar reduction potential to standard baselines like metronidazole [1]. Its primary procurement value lies in its exceptional in vitro activity against Clostridium difficile, combined with a highly selective spectrum of action that minimizes off-target effects on other gastrointestinal bacteria [2]. This makes it a critical material for pharmaceutical research focused on overcoming emerging resistance in anaerobic pathogens and formulating microbiome-sparing treatments.

When procuring antimicrobial standards for C. difficile research, generic substitution with standard metronidazole or closely related quinoxaline analogs often fails to provide the necessary potency and selectivity. Metronidazole, while a clinical standard, exhibits variable minimum inhibitory concentrations (MIC) and is increasingly subject to resistance mechanisms in anaerobic environments[1]. Furthermore, substituting SC 44914 with its direct structural analog, SC-44942-A, results in a significant loss of potency, as the analog requires substantially higher concentrations to achieve the same inhibitory effect [2]. SC 44914 provides a unique combination of a non-nitroimidazole scaffold with ultra-low MIC values, ensuring that researchers and formulators have a highly sensitive, reproducible benchmark that generic substitutes cannot replicate.

Ultra-Low MIC90 Against C. difficile

SC 44914 demonstrates exceptional in vitro potency against C. difficile, significantly outperforming both its close structural analog and standard baselines. In agar dilution assays against 20 C. difficile strains, SC 44914 achieved an MIC90 of ≤ 0.06 μg/mL [1]. In direct contrast, its analog SC-44942-A required an MIC90 of 0.5 μg/mL, representing an 8-fold decrease in potency [1].

The ultra-low concentration required for inhibition makes SC 44914 an optimal high-potency reference standard for developing next-generation anti-clostridial agents.

C. difficile vs. Campylobacter Selectivity

Beyond its high potency against target anaerobes, SC 44914 exhibits a highly selective spectrum of action. When tested against 35 Campylobacter jejuni and 30 Campylobacter coli strains, SC 44914 showed little to no activity, with an MIC90 of ≥ 64 μg/mL [1]. This demonstrates a >1000-fold selectivity window for C. difficile (≤ 0.06 μg/mL) over Campylobacter species [1].

This extreme selectivity is critical for procurement in microbiome research, where preserving non-target gastrointestinal flora is a primary formulation objective.

Quinoxaline Scaffold and Reduction Potential

SC 44914 provides a critical structural advantage by utilizing a quinoxaline core rather than the traditional nitroimidazole core found in metronidazole. Despite this structural divergence, SC 44914 maintains a similar spectrum of action and reduction potential to metronidazole [1]. This allows the compound to undergo the necessary reduction-based activation in anaerobic environments without relying on the nitroimidazole scaffold, which is increasingly associated with clinical resistance [1].

Procuring SC 44914 allows researchers to screen and develop reduction-activated anaerobic therapies that circumvent established nitroimidazole resistance pathways.

Anti-Clostridial Drug Discovery Standard

Because SC 44914 exhibits an exceptionally low MIC90 (≤ 0.06 μg/mL) against C. difficile, it is the optimal reference material for benchmarking the efficacy of novel anti-anaerobic pipeline candidates. Procurement of SC 44914 ensures that assays are calibrated against a highly potent standard, allowing for accurate differentiation of new lead compounds [1].

Microbiome-Sparing GI Therapeutics

The >1000-fold selectivity window between C. difficile and Campylobacter species makes SC 44914 highly valuable for formulation research aimed at treating localized intestinal infections without causing broad-spectrum dysbiosis. It serves as a structural template for designing drugs that target specific anaerobic pathogens while sparing other gut flora [2].

Anaerobic Reduction-Pathway Assays

As a quinoxaline compound that shares the reduction potential characteristics of metronidazole but lacks the nitroimidazole core, SC 44914 is an essential tool for mechanistic studies. It is procured for use in biochemical assays to evaluate the reduction-based activation of prodrugs and to study alternative pathways for overcoming nitroimidazole resistance in anaerobic bacteria[1].